Cas no 2229334-44-3 (2-(2-fluoropyridin-3-yl)-3-methylbutanoic acid)

• Product Name: 2-(2-fluoropyridin-3-yl)-3-methylbutanoic acid
• CAS No: 2229334-44-3
• MF: C₁₀H₁₂FNO₂
• MW: 197.206186294556
• CID: 6597936
• PubChem ID: 165617727
• Update Time: 2025-05-20

2-(2-fluoropyridin-3-yl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoropyridin-3-yl)-3-methylbutanoic acid
• 2229334-44-3
• EN300-1823542

• Inchi： 1S/C10H12FNO2/c1-6(2)8(10(13)14)7-4-3-5-12-9(7)11/h3-6,8H,1-2H3,(H,13,14)
• InChI Key： FJKPSJXURXIQCP-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CN=1)C(C(=O)O)C(C)C

Computed Properties

• Exact Mass: 197.08520679g/mol
• Monoisotopic Mass: 197.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-(2-fluoropyridin-3-yl)-3-methylbutanoic acid

2-(2-Fluoropyridin-3-yl)-3-methylbutanoic Acid: A Comprehensive Overview

The compound with CAS No. 2229334-44-3, known as 2-(2-fluoropyridin-3-yl)-3-methylbutanoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a pyridine ring substituted with a fluorine atom and a butanoic acid moiety. The fluoropyridine group is a key feature of this molecule, contributing to its potential applications in drug design and material science.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to modulate pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. The fluoropyridine moiety in 2-(2-fluoropyridin-3-yl)-3-methylbutanoic acid is particularly interesting because it can act as a bioisostere for other heterocyclic groups, offering a versatile platform for designing novel therapeutic agents. Researchers have explored the potential of this compound in inhibiting various enzymes and receptors, making it a promising candidate for drug development.

The synthesis of 2-(2-fluoropyridin-3-yl)-3-methylbutanoic acid involves a multi-step process that typically begins with the preparation of the pyridine ring. The introduction of the fluorine atom at the 2-position is achieved through electrophilic substitution reactions, followed by the attachment of the butanoic acid group at the 3-position. This synthesis pathway has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production.

One of the most exciting developments involving this compound is its application in the field of bioorganic chemistry. Scientists have investigated its ability to interact with G-protein coupled receptors (GPCRs), which are critical targets for treating conditions such as hypertension, diabetes, and neurodegenerative diseases. The fluoropyridine group has been shown to enhance receptor binding affinity, suggesting that this compound could serve as a lead molecule for developing new GPCR modulators.

In addition to its pharmacological applications, 2-(2-fluoropyridin-3-yl)-3-methylbutanoic acid has also been studied for its potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in applications such as light-emitting diodes (LEDs) and photovoltaic devices. Researchers have explored its ability to act as an electron transport layer material, demonstrating promising results in enhancing device efficiency.

From an environmental perspective, understanding the fate and behavior of fluorinated aromatic compounds like this one is crucial. Recent studies have focused on their degradation pathways under various environmental conditions, including microbial degradation and photochemical reactions. These studies aim to assess their potential impact on ecosystems and guide the development of safer alternatives.

In conclusion, 2-(2-fluoropyridin-3-yl)-3-methylbutanoic acid represents a versatile molecule with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a valuable tool for future research and development. As ongoing investigations continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in both academic and industrial settings.